Cas no 1784222-90-7 (2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid)

• Product Name: 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid
• CAS No: 1784222-90-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 6303467
• PubChem ID: 84103329
• Update Time: 2025-06-07

2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid
• EN300-1757848
• 1784222-90-7
• 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-5-8(6-4-7(6)9(13)14)12-2-3-15-10(12)11-5/h2-3,6-7H,4H2,1H3,(H,13,14)
• InChI Key： IQXMATBZTYRSFV-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C1CC1C(=O)O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.8Ų

Additional information on 2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid

Introduction to 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid (CAS No. 1784222-90-7)

2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid, identified by its CAS number 1784222-90-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds characterized by the presence of fused rings, including an imidazole ring, a thiazole ring, and a cyclopropane moiety. The unique arrangement of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The imidazo[2,1-b][1,3]thiazole scaffold is particularly noteworthy due to its prevalence in biologically active molecules. Many known pharmaceuticals incorporate this motif due to its ability to interact with biological targets such as enzymes and receptors. In particular, derivatives of imidazo[2,1-b][1,3]thiazole have been investigated for their potential antimicrobial, antiviral, and anticancer properties. The addition of a 6-methyl substituent further modulates the electronic and steric properties of the ring system, potentially enhancing binding affinity or selectivity in biological assays.

The cyclopropane ring in 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid introduces additional rigidity to the molecule, which can influence its conformational preferences and interactions with biological targets. Cyclopropane-containing compounds have been reported to exhibit unique pharmacological profiles due to the strain energy stored within the three-membered ring. This strain can be exploited to enhance binding affinity or induce specific conformational changes upon target interaction. The carboxylic acid functionality at the 1-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid towards various biological targets. These studies suggest that the compound may interact with proteins involved in inflammatory pathways or signal transduction cascades. For instance, preliminary docking simulations indicate potential binding interactions with enzymes such as kinases or cyclases, which are often implicated in cancer progression. Additionally, the presence of both aromatic and heterocyclic rings may facilitate π-stacking interactions with nucleic acids or other biomolecules.

In vitro pharmacological studies have begun to explore the potential therapeutic applications of 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid. Initial assays have shown modest inhibitory activity against certain enzyme targets, suggesting that further optimization may yield more potent derivatives. The compound's structural features also make it amenable to prodrug design strategies, where the cyclopropane or carboxylic acid moiety can be engineered to improve solubility or bioavailability. Such modifications are crucial for enhancing drug delivery systems and maximizing therapeutic efficacy.

The synthesis of 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid presents both challenges and opportunities for organic chemists. The construction of the imidazo[2,1-b][1,3]thiazole core requires multi-step synthetic routes involving cyclization reactions and functional group transformations. Recent reports have highlighted novel methodologies for constructing this scaffold using transition metal-catalyzed reactions or microwave-assisted synthesis techniques. These advances have not only improved yield but also reduced reaction times, making it feasible to produce larger quantities of the compound for downstream applications.

The incorporation of a cyclopropane ring into biologically active molecules is an area of active research due to its potential pharmacological benefits. Cyclopropanes can serve as bioisosteres for other functional groups, offering alternative ways to modulate molecular properties without altering core structural motifs. In the case of 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid, the cyclopropane moiety may enhance metabolic stability or improve membrane permeability upon administration. Such attributes are highly desirable in drug development pipelines.

Future directions for research on CAS No. 1784222-90-7 include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic potential and guide the design of next-generation derivatives. Additionally, preclinical studies will be essential to assess its safety profile and pharmacokinetic properties before moving into human clinical trials.

The integration of machine learning and artificial intelligence tools into drug discovery has accelerated the identification of promising candidates like 2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid (CAS No. 1784222-90-7). Predictive models can screen large chemical libraries for molecules with desired properties based on their structural features alone. This approach has already led to several high-quality hits that exhibit relevant biological activity but lack optimal pharmacokinetic profiles upon initial testing.

In conclusion,CAS No. 1784222-90-7 represents a structurally intriguing compound with potential applications in pharmaceutical research and development。 Its unique combination of heterocyclic rings and functional groups makes it an attractive scaffold for further exploration。 With continued advancements in synthetic chemistry、computational modeling、and high-throughput screening technologies，this molecule holds promise as a lead compound for novel therapeutic agents targeting various diseases。